Ethyl 3-bromo-4-methyl-5-nitrobenzoate

• Molecular Formula: C10H10BrNO4
• Molecular Weight: 288.09 g/mol
• IUPAC Name: ethyl 3-bromo-4-methyl-5-nitrobenzoate
• InChI: InChI=1S/C10H10BrNO4/c1-3-16-10(13)7-4-8(11)6(2)9(5-7)12(14)15/h4-5H,3H2,1-2H3
• InChI Key: RUIMTOLMSFJAES-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C(=C1)Br)C)[N+](=O)[O-]

Description

Ethyl 3-bromo-4-methyl-5-nitrobenzoate is a substituted benzoate ester characterized by a bromo (-Br) group at position 3, a methyl (-CH₃) group at position 4, and a nitro (-NO₂) group at position 5 on the aromatic ring, with an ethyl ester moiety at the carboxylate position.

Comparison with Similar Compounds

Data Tables

Table 1: Key Structural and Physical Properties of Selected Analogs

Compound Name	CAS Number	Molecular Formula	Key Substituents	Similarity Score*	Purity/Notes
This compound	Not provided	C₁₀H₁₀BrNO₄	Br (3), CH₃ (4), NO₂ (5)	Reference	N/A
Mthis compound	223519-08-2	C₉H₈BrNO₄	Br (3), CH₃ (4), NO₂ (5)	0.90	>97.00%
Ethyl 3-bromo-5-cyano-4-nitrobenzoate	87240-12-8	C₁₀H₇BrN₂O₄	Br (3), CN (4), NO₂ (5)	N/A	Commercial supplier
Ethyl 3-bromo-4-chloro-5-nitrobenzoate	1503959-72-5	C₉H₇BrClNO₄	Br (3), Cl (4), NO₂ (5)	N/A	Research chemical
Ethyl 4-methyl-3-(methylsulfonyl)-5-nitrobenzoate	52317-31-4	C₁₁H₁₃NO₆S	SO₂CH₃ (3), CH₃ (4), NO₂ (5)	N/A	Available via custom synthesis

*Similarity scores from based on structural alignment algorithms.

Table 2: Substituent Effects on Reactivity and Solubility

Substituent	Electronic Effect	Steric Impact	Example Compound
-NO₂ (nitro)	Strong electron-withdrawing	Minimal	All compounds in Table 1
-Br (bromo)	Moderate electron-withdrawing	Moderate	This compound
-CH₃ (methyl)	Electron-donating	Low	Mthis compound
-CN (cyano)	Strong electron-withdrawing	Low	Ethyl 3-bromo-5-cyano-4-nitrobenzoate
-SO₂CH₃ (sulfonyl)	Strong electron-withdrawing	High	Ethyl 4-methyl-3-(methylsulfonyl)-5-nitrobenzoate